Methyl 3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylate
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Overview
Description
Methyl 3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C7H9BrN2O2 and its molecular weight is 233.065. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Cytotoxicity Studies
Researchers have synthesized novel compounds through solvent and copper ion-induced synthesis, exploring their structural attributes and cytotoxic effects on various tumor cell lines. Notably, some compounds demonstrated weak growth inhibition on HepG2 cell lines without showing cytotoxicity to human normal liver cell line HL-7702, indicating selectivity towards tumor cells (Q. Huang et al., 2017).
Electrosynthesis of Derivatives
The electrosynthesis of 4-bromosubstituted pyrazole and its derivatives has been explored, demonstrating that donor substituents in the pyrazole ring enhance the bromination process. This method provides a high yield of 4-bromosubstituted derivatives, showcasing its efficiency and applicability in synthesizing diverse pyrazole-based compounds (B. V. Lyalin et al., 2010).
Structural and Spectral Investigations
A study focused on the structural and spectral investigations of 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, providing insights into its physical and chemical properties through a combination of experimental and theoretical approaches. These investigations are crucial for understanding the compound's potential applications in various scientific domains (S. Viveka et al., 2016).
Mechanism of Action
Future Directions
The future directions for research on “Methyl 3-bromo-1,5-dimethylpyrazole-4-carboxylate” could include further studies on its synthesis, chemical reactivity, and potential biological activity. Pyrazole compounds are of interest in various fields including medicinal chemistry, drug discovery, and agrochemistry .
Properties
IUPAC Name |
methyl 3-bromo-1,5-dimethylpyrazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2O2/c1-4-5(7(11)12-3)6(8)9-10(4)2/h1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXRXXJQKVWLNAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)Br)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1946812-86-7 |
Source
|
Record name | methyl 3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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